Cas no 496013-96-8 (5-bromo-N-cyclohexyl-N-ethyl-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-bromo-N-cyclohexyl-N-ethyl-2-methoxybenzene-1-sulfonamide
• CAS No: 496013-96-8
• MF: C₁₅H₂₂BrNO₃S
• MW: 376.309082508087
• CID: 5014090
• Update Time: 2025-05-21

5-bromo-N-cyclohexyl-N-ethyl-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-cyclohexyl-N-ethyl-2-methoxybenzenesulfonamide
• Oprea1_057953
• Oprea1_750176
• ST51068111
• VU0489002-1
• Z45537805
• [(5-bromo-2-methoxyphenyl)sulfonyl]cyclohexylethylamine
• 5-bromo-N-cyclohexyl-N-ethyl-2-methoxybenzene-1-sulfonamide

• Inchi： 1S/C15H22BrNO3S/c1-3-17(13-7-5-4-6-8-13)21(18,19)15-11-12(16)9-10-14(15)20-2/h9-11,13H,3-8H2,1-2H3
• InChI Key： PMXXFWWMGJVKAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)S(N(CC)C1CCCCC1)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 3.9
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-bromo-N-cyclohexyl-N-ethyl-2-methoxybenzene-1-sulfonamide

Comprehensive Overview of 5-bromo-N-cyclohexyl-N-ethyl-2-methoxybenzene-1-sulfonamide (CAS No. 496013-96-8)

5-bromo-N-cyclohexyl-N-ethyl-2-methoxybenzene-1-sulfonamide (CAS No. 496013-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This sulfonamide derivative features a bromine substitution at the 5-position, a methoxy group at the 2-position, and cyclohexyl and ethyl substituents on the nitrogen atom. Its molecular formula is C₁₅H₂₂BrNO₃S, with a molecular weight of 376.31 g/mol. Researchers are particularly interested in its potential applications in drug discovery, given the pharmacological relevance of sulfonamides as enzyme inhibitors and receptor modulators.

The compound’s sulfonamide moiety is a key functional group, often associated with bioactivity in medicinal chemistry. Sulfonamides are known for their ability to interact with biological targets, such as carbonic anhydrases and proteases, making them valuable scaffolds in the development of therapeutics. The presence of the bromo and methoxy groups further enhances its versatility, as these substituents can influence electronic and steric properties, thereby modulating binding affinity and selectivity. Recent studies have explored its potential in targeting neurodegenerative diseases and inflammatory conditions, aligning with current trends in precision medicine.

In synthetic chemistry, 5-bromo-N-cyclohexyl-N-ethyl-2-methoxybenzene-1-sulfonamide serves as an intermediate for the preparation of more complex molecules. Its robust structure allows for further functionalization, enabling chemists to design novel compounds with tailored properties. The cyclohexyl and ethyl groups contribute to lipophilicity, which is a critical factor in drug absorption and distribution. This aligns with the growing demand for compounds with optimized pharmacokinetic profiles, a hot topic in drug development forums and AI-driven research platforms.

From an analytical perspective, the compound’s characterization involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for confirming purity and structure, which are paramount in regulatory submissions for preclinical studies. The rise of AI-powered tools for spectral analysis has further streamlined the identification process, addressing common queries about how to validate sulfonamide derivatives efficiently. Researchers frequently search for best practices in sulfonamide synthesis and applications of brominated aromatic compounds, reflecting the compound’s relevance in contemporary science.

Environmental and safety considerations are also integral to discussions about 5-bromo-N-cyclohexyl-N-ethyl-2-methoxybenzene-1-sulfonamide. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound’s stability under various conditions is a subject of interest, particularly for industrial-scale applications. Sustainability-focused research has explored greener synthesis routes, resonating with the broader push for eco-friendly chemical manufacturing—a frequently searched topic in academic and industrial circles.

In summary, 5-bromo-N-cyclohexyl-N-ethyl-2-methoxybenzene-1-sulfonamide (CAS No. 496013-96-8) exemplifies the intersection of structural complexity and functional utility. Its potential in drug discovery, coupled with its adaptability in synthetic pathways, positions it as a compound of enduring interest. As the scientific community continues to explore sulfonamide-based therapeutics and halogenated aromatics, this compound remains a focal point for innovation and research.